Cas no 5418-63-3 (1,2,3,3-Tetramethyl-3H-indolium iodide)

1,2,3,3-Tetramethyl-3H-indolium iodide is a quaternary indolium salt commonly utilized as an intermediate in organic synthesis and dye chemistry. Its structured indolium core, combined with methyl substituents, enhances its reactivity in cyclization and condensation reactions, making it valuable for producing cyanine dyes and other heterocyclic compounds. The iodide counterion improves solubility in polar solvents, facilitating its use in photochemical applications. This compound is particularly noted for its role in synthesizing near-infrared (NIR) fluorophores and as a precursor for functional materials. Its stability under controlled conditions ensures consistent performance in research and industrial applications.
1,2,3,3-Tetramethyl-3H-indolium iodide structure
5418-63-3 structure
Product Name:1,2,3,3-Tetramethyl-3H-indolium iodide
CAS No:5418-63-3
MF:C12H16IN
MW:301.166615486145
MDL:MFCD00013333
CID:45840
PubChem ID:24859762
Update Time:2025-06-07

1,2,3,3-Tetramethyl-3H-indolium iodide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,3-Tetramethyl-3H-indol-1-ium iodide
    • 1,2,3,3-tetramethyl-3H-indolium iodide
    • ,2,3,3-TETRAMETHYL-3H-INDOLIUM IODIDE
    • 1,2,3,3-tetramethylindol-1-ium,iodide
    • 1,2,3,3-Tetramethyl-3H-indoliumiodide (6CI,7CI)
    • 3H-Indolium, 1,2,3,3-tetramethyl-, iodide (8CI,9CI)
    • 1,2,3,3-Tetramethylindoliumiodide
    • 2,3,3-Trimethyl-3H-indole methiodide
    • 3H-Indolium, 1,2,3,3-tetramethyl-, iodide
    • 2,2,3,4-Tetramethylbenzazolium iodide
    • 3H-Indolium, 1,2,3,3-tetramethyl-, iodide (1:1)
    • 3H-Indolium,1,2,3,3-tetramethyl-, iodide
    • AK130306
    • HCYIOKVZAATOEW-UHFFFAOYSA-M
    • NSC10498
    • 2,3,4-Tetramethylbenzazolium io
    • 3H-Indolium,2,3,3-tetramethyl-, iodide
    • SY066669
    • NS00043236
    • A830019
    • 2,3,4-Tetramethylbenzazolium iodide
    • CHEMBL2393299
    • H10787
    • AMY4519
    • NSC-10498
    • BP-22914
    • MFCD00013333
    • C12H16IN
    • N-methyl-2,3,3-trimethyl[3H]indolium iodide
    • DS-6640
    • 1,2,3,3-Tetramethyl-1-indolium Iodide
    • BCP31259
    • FT-0635691
    • N-methyl-2,3,3-trimethyl [3H] indolium iodide
    • AKOS002318819
    • DTXSID30883489
    • SCHEMBL1865228
    • ZB0952
    • 1,2,3,3-Tetramethyl-3H-indoliumiodide
    • 1,2,3,3-Tetramethyl-3H-indolium iodide, 98%
    • CS-W009434
    • 1,2,3,3-Tetramethyl-3H-indolium; iodide
    • 1,2,3,3-tetramethylindol-1-ium;iodide
    • EINECS 226-526-2
    • 5418-63-3
    • NSC 10498
    • W-105662
    • T3979
    • DTXCID401023017
    • DB-052511
    • 1,2,3,3-tetramethylindol-1-ium iodide
    • 1,2,3,3-Tetramethyl-3H-indolium iodide
    • MDL: MFCD00013333
    • Inchi: 1S/C12H16N.HI/c1-9-12(2,3)10-7-5-6-8-11(10)13(9)4;/h5-8H,1-4H3;1H/q+1;/p-1
    • InChI Key: HCYIOKVZAATOEW-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C)C2C=CC=CC=2C(C)(C)C=1C

Computed Properties

  • Exact Mass: 301.03300
  • Monoisotopic Mass: 301.03275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 258 ºC (dec.)
  • PSA: 3.01000
  • LogP: -0.32470
  • Sensitiveness: Sensitive to light
  • Solubility: Not determined

1,2,3,3-Tetramethyl-3H-indolium iodide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • WGK Germany:3
  • Hazard Category Code: R22;R36/37/38
  • Safety Instruction: S26-S36
  • RTECS:NM2251250
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/37/38
  • Safety Term:S26;S36
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

1,2,3,3-Tetramethyl-3H-indolium iodide Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,3-Tetramethyl-3H-indolium iodide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T136658-25g
1,2,3,3-Tetramethyl-3H-indolium iodide
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Chemenu
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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1,2,3,3-Tetramethyl-3H-indolium iodide Production Method

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